Cas no 1249946-79-9 (4-Chloro-1-cyclopentyl-6-methylpyrazolo[3,4-d]pyrimidine)
4-Chloro-1-cyclopentyl-6-methylpyrazolo[3,4-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-1-cyclopentyl-6-methyl-1H-pyrazolo[3,4-d]pyrimidine
- 4-Chloro-1-cyclopentyl-6-methylpyrazolo[3,4-d]pyrimidine
-
- Inchi: 1S/C11H13ClN4/c1-7-14-10(12)9-6-13-16(11(9)15-7)8-4-2-3-5-8/h6,8H,2-5H2,1H3
- InChI Key: YXOUZDREURDMOB-UHFFFAOYSA-N
- SMILES: ClC1=C2C=NN(C2=NC(C)=N1)C1CCCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 256
- XLogP3: 2.7
- Topological Polar Surface Area: 43.6
4-Chloro-1-cyclopentyl-6-methylpyrazolo[3,4-d]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-684635-0.05g |
4-chloro-1-cyclopentyl-6-methyl-1H-pyrazolo[3,4-d]pyrimidine |
1249946-79-9 | 0.05g |
$768.0 | 2023-03-10 | ||
| Enamine | EN300-684635-0.1g |
4-chloro-1-cyclopentyl-6-methyl-1H-pyrazolo[3,4-d]pyrimidine |
1249946-79-9 | 0.1g |
$804.0 | 2023-03-10 | ||
| Enamine | EN300-684635-0.25g |
4-chloro-1-cyclopentyl-6-methyl-1H-pyrazolo[3,4-d]pyrimidine |
1249946-79-9 | 0.25g |
$840.0 | 2023-03-10 | ||
| Enamine | EN300-684635-0.5g |
4-chloro-1-cyclopentyl-6-methyl-1H-pyrazolo[3,4-d]pyrimidine |
1249946-79-9 | 0.5g |
$877.0 | 2023-03-10 | ||
| Enamine | EN300-684635-1.0g |
4-chloro-1-cyclopentyl-6-methyl-1H-pyrazolo[3,4-d]pyrimidine |
1249946-79-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-684635-2.5g |
4-chloro-1-cyclopentyl-6-methyl-1H-pyrazolo[3,4-d]pyrimidine |
1249946-79-9 | 2.5g |
$1791.0 | 2023-03-10 | ||
| Enamine | EN300-684635-5.0g |
4-chloro-1-cyclopentyl-6-methyl-1H-pyrazolo[3,4-d]pyrimidine |
1249946-79-9 | 5.0g |
$2650.0 | 2023-03-10 | ||
| Enamine | EN300-684635-10.0g |
4-chloro-1-cyclopentyl-6-methyl-1H-pyrazolo[3,4-d]pyrimidine |
1249946-79-9 | 10.0g |
$3929.0 | 2023-03-10 |
4-Chloro-1-cyclopentyl-6-methylpyrazolo[3,4-d]pyrimidine Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
Additional information on 4-Chloro-1-cyclopentyl-6-methylpyrazolo[3,4-d]pyrimidine
4-Chloro-1-cyclopentyl-6-methylpyrazolo[3,4-d]pyrimidine (CAS No. 1249946-79-9): A Comprehensive Overview
4-Chloro-1-cyclopentyl-6-methylpyrazolo[3,4-d]pyrimidine (CAS No. 1249946-79-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This compound belongs to the pyrazolo[3,4-d]pyrimidine family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the chloro and cyclopentyl substituents, make it a valuable scaffold for drug discovery and development.
The molecular structure of 4-Chloro-1-cyclopentyl-6-methylpyrazolo[3,4-d]pyrimidine consists of a fused pyrazole and pyrimidine ring system, which is further functionalized with a chlorine atom at the 4-position, a cyclopentyl group at the 1-position, and a methyl group at the 6-position. This arrangement imparts distinct physicochemical properties, such as moderate lipophilicity and good solubility in organic solvents, which are critical for its applications in medicinal chemistry. Researchers have explored its potential as a kinase inhibitor, particularly in the context of oncology and inflammatory diseases, where pyrazolo[3,4-d]pyrimidine derivatives have shown promising activity.
In recent years, the demand for 4-Chloro-1-cyclopentyl-6-methylpyrazolo[3,4-d]pyrimidine has increased due to its role as a key intermediate in the synthesis of more complex bioactive molecules. Its versatility allows for further functionalization, enabling the creation of libraries of compounds for high-throughput screening. This aligns with the growing trend in drug discovery to identify novel small-molecule therapeutics with improved efficacy and reduced side effects. The compound's CAS No. 1249946-79-9 is frequently searched in scientific databases, reflecting its relevance in current research.
One of the most exciting applications of 4-Chloro-1-cyclopentyl-6-methylpyrazolo[3,4-d]pyrimidine is in the development of targeted cancer therapies. Kinases, which are often dysregulated in cancer cells, are a major focus of modern oncology research. The pyrazolo[3,4-d]pyrimidine core is known to interact with the ATP-binding sites of various kinases, making it a valuable template for designing selective kinase inhibitors. Researchers are particularly interested in optimizing the substituents on this scaffold to enhance binding affinity and selectivity, thereby reducing off-target effects.
Beyond oncology, 4-Chloro-1-cyclopentyl-6-methylpyrazolo[3,4-d]pyrimidine has potential applications in treating autoimmune and inflammatory conditions. The compound's ability to modulate kinase activity makes it a candidate for inhibiting signaling pathways involved in inflammation. This has led to its inclusion in studies exploring new treatments for diseases like rheumatoid arthritis and psoriasis, where small-molecule inhibitors are increasingly preferred over biologic therapies due to their oral bioavailability and lower production costs.
The synthesis of 4-Chloro-1-cyclopentyl-6-methylpyrazolo[3,4-d]pyrimidine typically involves multi-step organic reactions, starting from readily available precursors. Key steps often include cyclization reactions to form the pyrazolo[3,4-d]pyrimidine core, followed by selective chlorination and introduction of the cyclopentyl group. Advances in green chemistry have also influenced its production, with researchers exploring catalytic methods to improve yield and reduce waste. These innovations are critical as the pharmaceutical industry moves toward more sustainable practices.
From a market perspective, the demand for 4-Chloro-1-cyclopentyl-6-methylpyrazolo[3,4-d]pyrimidine is expected to grow, driven by the expanding pipeline of kinase-targeted drugs. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing high-quality batches of this compound for preclinical and clinical studies. Its CAS No. 1249946-79-9 is often referenced in procurement databases, underscoring its importance as a research chemical. Additionally, the rise of AI-driven drug discovery has further amplified interest in such building blocks, as they are essential for generating diverse compound libraries.
In conclusion, 4-Chloro-1-cyclopentyl-6-methylpyrazolo[3,4-d]pyrimidine (CAS No. 1249946-79-9) represents a versatile and valuable compound in modern medicinal chemistry. Its applications span from oncology to inflammation, and its role as a synthetic intermediate continues to fuel innovation in drug discovery. As research progresses, this compound is likely to remain a focal point for scientists seeking to develop next-generation therapeutics. For those interested in its properties or procurement, the pyrazolo[3,4-d]pyrimidine scaffold offers a wealth of opportunities for further exploration and development.
1249946-79-9 (4-Chloro-1-cyclopentyl-6-methylpyrazolo[3,4-d]pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)